Cas no 57786-34-2 (2,3-dihydro-1-benzofuran-6-amine)

2,3-Dihydro-1-benzofuran-6-amine is a heterocyclic organic compound featuring an amine functional group attached to a dihydrobenzofuran core. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its fused ring system enhances stability while maintaining versatility for further functionalization. The amine group allows for straightforward derivatization, enabling applications in the development of bioactive molecules, including potential drug candidates and specialty chemicals. The compound’s balanced lipophilicity and electronic properties contribute to its utility in medicinal chemistry, particularly in the design of CNS-targeting agents. Proper handling under inert conditions is recommended due to its sensitivity to oxidation.
2,3-dihydro-1-benzofuran-6-amine structure
57786-34-2 structure
Product Name:2,3-dihydro-1-benzofuran-6-amine
CAS No:57786-34-2
MF:C8H9NO
MW:135.163161993027
MDL:MFCD16658151
CID:344197
PubChem ID:12369044
Update Time:2025-06-09

2,3-dihydro-1-benzofuran-6-amine Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dihydrobenzofuran-6-amine
    • 2,3-Dihydro-1-benzofuran-6-amine
    • 2,3-dihydro-6-Benzofuranamine
    • 6-Benzofuranamine, 2,3-dihydro-
    • 2,3-dihydro-1-benzofuranyl-6-amine
    • 2,3-dihydro-benzofuran-6-ylamine
    • 6-amino-2,3-dihydro-benzo[b]furan
    • 6-amino-2,3-dihydrobenzofuran
    • AG-L-19787
    • AK-48679
    • CTK1F1273
    • KB-225232
    • RP20206
    • SureCN655314
    • ZDLCRJZSWKJVQO-UHFFFAOYSA-N
    • EN300-135207
    • BS-49460
    • F12399
    • DTXSID30494711
    • AKOS006339568
    • CS-0119925
    • FT-0740121
    • Z1203579091
    • 57786-34-2
    • SCHEMBL655314
    • PB43099
    • J-507014
    • MFCD16658151
    • (2,3-dihydro-6-benzofuranyl)amine
    • SY156444
    • DA-19567
    • 2,3-dihydro-1-benzofuran-6-amine
    • MDL: MFCD16658151
    • Inchi: 1S/C8H9NO/c9-7-2-1-6-3-4-10-8(6)5-7/h1-2,5H,3-4,9H2
    • InChI Key: ZDLCRJZSWKJVQO-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=CC=2CC1)N

Computed Properties

  • Exact Mass: 135.06847
  • Monoisotopic Mass: 135.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • PSA: 35.25

2,3-dihydro-1-benzofuran-6-amine Pricemore >>

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